Cas no 5340-82-9 (3-Heptanol,3-isopropyl-2,6-dimethyl- (8CI))

• Product Name: 3-Heptanol,3-isopropyl-2,6-dimethyl- (8CI)
• CAS No: 5340-82-9
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 381232
• PubChem ID: 219533
• Update Time: 2025-04-19

3-Heptanol,3-isopropyl-2,6-dimethyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Heptanol,3-isopropyl-2,6-dimethyl- (8CI)
• 2,6-dimethyl-3-propan-2-ylheptan-3-ol
• 2,6-dimethyl-3-(propan-2-yl)heptan-3-ol
• AC1L56XX
• AC1Q77AQ
• AG-J-33134
• AR-1D4958
• CTK4J7929
• Diisopropylisoamylcarbinol
• diisopropylisopentylcarbinol
• NSC954
• DTXSID30277147
• NSC-954
• 2,6-dimethyl-3-isopropyl-heptan-3-ol
• 5340-82-9
• 3-ISOPROPYL-2,6-DIMETHYL-3-HEPTANOL

• Inchi： 1S/C12H26O/c1-9(2)7-8-12(13,10(3)4)11(5)6/h9-11,13H,7-8H2,1-6H3
• InChI Key： DRTQXRIAUVRHPN-UHFFFAOYSA-N
• SMILES： OC(CCC(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 186.19848
• Monoisotopic Mass: 186.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 3.46570